(6S)-8-ethanethioyloxy-6-sulfanyl-octanamide

• CAS RN: 105229-76-3
• Molecular Formula: C10H19NO2S2
• Molecular Weight: 249.4 g/mol
• IUPAC Name: O-[(3S)-8-amino-8-oxo-3-sulfanyloctyl] ethanethioate
• InChI: InChI=1S/C10H19NO2S2/c1-8(14)13-7-6-9(15)4-2-3-5-10(11)12/h9,15H,2-7H2,1H3,(H2,11,12)/t9-/m0/s1
• InChI Key: ARZXIUWCNWKTNV-VIFPVBQESA-N
• Isomeric SMILES: CC(=S)OCC[C@H](CCCCC(=O)N)S
• SMILES: CC(=S)OCCC(CCCCC(=O)N)S
• synonyms: 8-AcDHLP; 8-acetyldihydrolipoamide

Description

(6S)-8-ethanethioyloxy-6-sulfanyl-octanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is also known as ETOSO-MPA and is a thioester derivative of mercaptopropionic acid. The unique chemical structure of ETOSO-MPA makes it an attractive candidate for various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of ETOSO-MPA is not well understood. However, it is believed that the thioester moiety of the compound is responsible for its cross-linking activity. The thioester group can react with the amino groups of lysine residues in proteins, forming a covalent bond and stabilizing protein complexes.
Biochemical and Physiological Effects:
ETOSO-MPA has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that ETOSO-MPA can be used to stabilize protein complexes, facilitate protein identification, and monitor protein folding kinetics. Additionally, ETOSO-MPA has been shown to be non-toxic to cells and can be used in cell-based assays.

Advantages and Limitations for Lab Experiments

One of the primary advantages of ETOSO-MPA is its ability to cross-link protein complexes, making them more stable and easier to study. Additionally, ETOSO-MPA is non-toxic to cells and can be used in cell-based assays. However, one of the limitations of ETOSO-MPA is its relatively complex synthesis process, which can make it difficult to obtain in large quantities. Additionally, the thioester moiety of ETOSO-MPA can be sensitive to hydrolysis, which can limit its use in certain applications.

Future Directions

There are several potential future directions for research involving ETOSO-MPA. One area of interest is the development of new cross-linking agents based on the ETOSO-MPA structure. These agents could be tailored to specific applications and could potentially offer improved stability and selectivity over existing cross-linking agents. Additionally, further studies are needed to fully understand the mechanism of action of ETOSO-MPA and its potential applications in protein research.

Synthesis Methods

The synthesis of ETOSO-MPA involves a multi-step process that begins with the reaction of mercaptopropionic acid with ethyl chloroformate to form ethyl 2-(chlorocarbonylthio)acetate. This intermediate is then reacted with 1-octanethiol to form ethyl 2-(octylthio)acetate. The final step involves the reaction of ethyl 2-(octylthio)acetate with 6-aminohexanoic acid to form (6S)-8-ethanethioyloxy-6-sulfanyl-octanamide.

Scientific Research Applications

ETOSO-MPA has a wide range of potential applications in scientific research. One of the primary uses of this compound is in the study of protein-protein interactions. ETOSO-MPA can be used as a cross-linking agent to stabilize protein complexes and facilitate their identification and characterization. Additionally, ETOSO-MPA can be used in the study of protein folding, as it can be incorporated into peptides and proteins to monitor their folding kinetics.